Cas no 1805419-51-5 (Methyl 3-bromo-4-cyano-5-iodobenzoate)

• Product Name: Methyl 3-bromo-4-cyano-5-iodobenzoate
• CAS No: 1805419-51-5
• MF: C₉H₅BrINO₂
• MW: 365.94997382164
• CID: 4706801
• Update Time: 2025-06-15

Methyl 3-bromo-4-cyano-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-4-cyano-5-iodobenzoate

• Inchi： 1S/C9H5BrINO2/c1-14-9(13)5-2-7(10)6(4-12)8(11)3-5/h2-3H,1H3
• InChI Key： KXJOGTZPCUSJRH-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C(=CC(C(=O)OC)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-bromo-4-cyano-5-iodobenzoate

Methyl 3-bromo-4-cyano-5-iodobenzoate (CAS No. 1805419-51-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-bromo-4-cyano-5-iodobenzoate (CAS No. 1805419-51-5) is a highly valuable intermediate in the realm of pharmaceutical synthesis, exhibiting a unique structural framework that makes it indispensable for the development of novel therapeutic agents. This compound, characterized by its bromo, cyano, and iodo substituents, offers a rich chemical environment for further functionalization, enabling chemists to explore diverse synthetic pathways.

The presence of multiple reactive sites in Methyl 3-bromo-4-cyano-5-iodobenzoate allows for selective modifications, making it a preferred choice for constructing complex molecular architectures. In recent years, the pharmaceutical industry has witnessed an increasing demand for heterocyclic compounds, which often serve as the backbone of bioactive molecules. The benzoate moiety in this compound not only provides stability but also facilitates the integration of additional pharmacophores, enhancing its utility in drug design.

One of the most compelling aspects of Methyl 3-bromo-4-cyano-5-iodobenzoate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is implicated in various diseases, including cancer. Researchers have leveraged the structural features of this compound to develop potent inhibitors that target specific kinases, thereby offering promising therapeutic interventions. The bromo and iodo substituents, in particular, have been found to be effective in modulating binding interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated benzoates in drug discovery. Studies have demonstrated that compounds containing bromo and iodo groups can exhibit enhanced binding affinity and selectivity towards protein targets. This has spurred interest in exploring derivatives of Methyl 3-bromo-4-cyano-5-iodobenzoate, with the aim of identifying new lead compounds with improved pharmacological profiles.

The cyano group in Methyl 3-bromo-4-cyano-5-iodobenzoate also contributes to its versatility as a synthetic intermediate. The cyano functionality can be further transformed into other pharmacologically relevant groups, such as amides or carboxylic acids, through various chemical reactions. This adaptability has made it a valuable building block for constructing diverse chemical libraries aimed at identifying novel drug candidates.

In addition to its applications in kinase inhibition research, Methyl 3-bromo-4-cyano-5-iodobenzoate has found utility in the development of antimicrobial agents. The unique combination of substituents provides a scaffold that can be modified to interact with bacterial enzymes or cellular processes, leading to the discovery of new antibiotics. The increasing prevalence of antibiotic-resistant strains has underscored the need for innovative therapeutic strategies, and compounds like this one offer a promising avenue for exploration.

The synthesis of Methyl 3-bromo-4-cyano-5-iodobenzoate itself is a testament to the ingenuity of modern organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production methods, making this compound more accessible for research purposes.

The growing body of literature on halogenated benzoates underscores their significance in pharmaceutical research. Researchers are continuously investigating new derivatives and applications for these compounds, driven by their potential to yield novel therapeutic agents with improved efficacy and safety profiles. As our understanding of biological systems evolves, so too does our ability to harness these intermediates for drug discovery.

In conclusion, Methyl 3-bromo-4-cyano-5-iodobenzoate (CAS No. 1805419-51-5) stands out as a versatile and indispensable intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it a valuable tool for developing innovative therapeutic agents across various disease areas. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing drug discovery efforts worldwide.